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For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed experimental protocols for in vivo studies of
Zevaquenabant (also known as S-MRI-1867 or INV-101), a peripherally selective inverse
agonist of the cannabinoid receptor 1 (CB1R) and an inhibitor of inducible nitric oxide synthase
(INOS).[1] Zevaquenabant has shown therapeutic potential in various preclinical models of
fibrotic and metabolic diseases.[1][2]

Mechanism of Action

Zevaquenabant exerts its therapeutic effects through a dual mechanism of action. As a CB1R
inverse agonist, it blocks the pro-fibrotic and pro-inflammatory signaling pathways activated by
endocannabinoids in peripheral tissues.[3][4] Additionally, its inhibition of INOS reduces
nitrosative stress, a key contributor to tissue damage and fibrosis.[5][6][7] This dual action
makes Zevaquenabant a promising candidate for treating complex diseases with underlying
fibrotic and inflammatory components.

Signaling Pathway of Zevaquenabant in Fibrosis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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